Cas no 103242-89-3 (Epi Hydrocortisone Hemisuccinate)

• Product Name: Epi Hydrocortisone Hemisuccinate
• CAS No: 103242-89-3
• MF: C₂₅H₃₄O₈
• MW: 462.532668590546
• CID: 4401256
• PubChem ID: 7060958
• Update Time: 2025-07-20

Epi Hydrocortisone Hemisuccinate Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11a)-
• HYDROCORTISONE IMPURITY 20
• Epi Hydrocortisone Hemisuccinate
• Epi Hydrocortisone HemisuccinateQ: What is Epi Hydrocortisone Hemisuccinate Q: What is the CAS Number of Epi Hydrocortisone Hemisuccinate
• 21-(3-Carboxy-1-oxopropoxy)-17alpha-hydroxy-11alpha-hydroxypregna-4-ene-3,20-dione
• 103242-89-3
• VWQWXZAWFPZJDA-ZREJNZRDSA-N
• SCHEMBL10393928

• Inchi： 1S/C25H34O8/c1-23-9-7-15(26)11-14(23)3-4-16-17-8-10-25(32,24(17,2)12-18(27)22(16)23)19(28)13-33-21(31)6-5-20(29)30/h11,16-18,22,27,32H,3-10,12-13H2,1-2H3,(H,29,30)/t16-,17-,18+,22+,23-,24-,25-/m0/s1
• InChI Key： VWQWXZAWFPZJDA-ZREJNZRDSA-N
• SMILES： C[C@]12C[C@@H](O)[C@]3([H])[C@]4(CCC(=O)C=C4CC[C@@]3([H])[C@]1([H])CC[C@]2(O)C(=O)COC(=O)CCC(=O)O)C

Computed Properties

• Exact Mass: 462.22536804Da
• Monoisotopic Mass: 462.22536804Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 908
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 138Ų

Additional information on Epi Hydrocortisone Hemisuccinate

Epi Hydrocortisone Hemisuccinate (CAS No. 103242-89-3): A Comprehensive Overview in Modern Pharmaceutical Research

Epi Hydrocortisone Hemisuccinate, a derivative of Epi Hydrocortisone, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. With the CAS number 103242-89-3, this molecule has garnered attention for its potential therapeutic applications and mechanistic insights. The hemisuccinate ester form enhances the solubility and bioavailability of the parent compound, making it a valuable candidate for drug development.

The Epi Hydrocortisone Hemisuccinate molecule is structurally characterized by a hydrocortisone backbone modified with a succinate ester at the 17α position. This modification not only improves pharmacokinetic properties but also influences its interaction with biological targets. Recent studies have highlighted its role in modulating inflammatory responses and immune modulation, making it a promising candidate for treating autoimmune disorders and chronic inflammatory conditions.

In the realm of endocrinology, Epi Hydrocortisone Hemisuccinate has been investigated for its ability to mimic the effects of cortisol while exhibiting reduced side effects associated with prolonged corticosteroid use. Its selective binding to glucocorticoid receptors has been a focal point in research aimed at developing more targeted therapies. The compound's ability to enhance anti-inflammatory pathways without significantly impacting metabolic processes makes it an attractive option for clinical trials.

Advances in computational chemistry and molecular modeling have further elucidated the binding interactions of Epi Hydrocortisone Hemisuccinate with its target proteins. These studies have revealed that the hemisuccinate moiety plays a crucial role in stabilizing the compound's binding affinity to corticosteroid receptors. This insight has paved the way for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

Preclinical trials have demonstrated the efficacy of Epi Hydrocortisone Hemisuccinate in animal models of inflammation and autoimmunity. The compound has shown significant reductions in pro-inflammatory cytokine production and improved histological scores in models of rheumatoid arthritis and colitis. These findings have generated enthusiasm for translating these results into human clinical trials.

The pharmacokinetic profile of Epi Hydrocortisone Hemisuccinate has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. The hemisuccinate ester enhances oral bioavailability, allowing for once-daily dosing regimens. Additionally, preliminary data suggest that the compound exhibits a favorable safety profile with minimal hepatotoxicity or nephrotoxicity.

Emerging research also explores the potential of Epi Hydrocortisone Hemisuccinate in oncology applications. Studies indicate that it may inhibit tumor growth by modulating immune checkpoints and enhancing anti-tumor immune responses. This dual mechanism of action makes it a compelling candidate for combination therapies with immunotherapeutic agents.

The synthesis of Epi Hydrocortisone Hemisuccinate involves multi-step organic reactions, including esterification and purification processes. Advances in green chemistry principles have enabled more sustainable synthetic routes, reducing waste and improving yield. These innovations align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

Regulatory considerations play a critical role in advancing Epi Hydrocortisone Hemisuccinate towards clinical approval. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments are essential steps in ensuring patient safety and efficacy. Collaborative efforts between academic institutions, biotech companies, and regulatory agencies are vital in navigating these pathways efficiently.

Future directions in Epi Hydrocortisone Hemisuccinate research include exploring novel delivery systems such as nanoparticles and liposomes to further enhance bioavailability and targeted delivery. Additionally, investigating its potential as an adjuvant therapy in combination with existing treatments could expand its therapeutic applications.

In conclusion, Epi Hydrocortisone Hemisuccinate (CAS No. 103242-89-3) represents a significant advancement in pharmaceutical research with promising applications across multiple therapeutic areas. Its unique structural features, favorable pharmacokinetic properties, and preclinical efficacy make it a compelling candidate for further development. As research continues to uncover new insights into its mechanisms of action, this compound holds great potential to improve patient outcomes worldwide.